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Compound of Interest

Compound Name: Glycolide

Cat. No.: B1360168

For researchers, scientists, and drug development professionals, the integrity of your work is
intrinsically linked to the safety and compliance of your lab practices. The proper handling and
disposal of chemical compounds like glycolide are paramount to ensuring a safe research
environment and adhering to regulatory standards. This guide provides essential, step-by-step
procedures for the safe disposal of glycolide, reinforcing your commitment to laboratory safety
and operational excellence.

Glycolide is classified as harmful if swallowed and can cause serious eye irritation.[1]
Therefore, adherence to established disposal protocols is critical. The primary principle for
glycolide disposal is to treat it as chemical waste, managed in accordance with all local, state,
and federal regulations.[1][2] Under no circumstances should glycolide be disposed of down
the drain or in regular trash.[2][3][4]

Key Safety and Hazard Data

A clear understanding of a substance's properties is the foundation of safe handling. The
following table summarizes key quantitative safety and regulatory information for glycolide.
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Parameter

Guideline

Citation

GHS Classification

Acute toxicity, Oral (Category
4); Eye irritation (Category 2A)

[1]

Signal Word

Warning

[1]

Hazard Statements

H302: Harmful if swallowed;
H319: Causes serious eye

irritation

[1]

Precautionary Statements

P280: Wear protective
gloves/eye protection/face
protection; P501: Dispose of
contents/container to an

approved waste disposal plant

[1]5]

Storage Temperature

Recommended: -20°C

[1]5]

Incompatible Materials

Strong oxidizing agents

[2](5]

Procedural Guide for Glycolide Disposal

This section provides a direct, step-by-step protocol for the safe collection and disposal of

glycolide waste.

Personal Protective Equipment (PPE)

Before handling glycolide, ensure you are wearing the appropriate PPE to minimize exposure

risk.

o Eye Protection: Safety glasses with side-shields or goggles are mandatory.[1]

» Hand Protection: Wear suitable chemical-resistant gloves.[1][2]

» Body Protection: Alab coat is required to protect skin and clothing.[2]

Solid Waste Collection and Disposal Protocol
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This protocol applies to solid glycolide waste and any materials contaminated with it, such as
weigh boats, gloves, or absorbent paper.

e Step 1: Collection

o Place all solid glycolide waste and contaminated disposables into a designated, robust,
and sealable solid chemical waste container.[2]

e Step 2: Labeling

o Clearly and accurately label the waste container. The label must include the words
"Hazardous Waste" or "Solid Chemical Waste," the full chemical name "Glycolide," and
the accumulation start date.[2][6]

o Step 3: Storage

o Store the sealed waste container in a designated, well-ventilated secondary containment
area.[1]

o Ensure the storage area is away from incompatible materials, particularly strong oxidizing
agents.[2][5]

o Step 4: Arrange for Disposal

o Once the container is full, or in accordance with your institution's waste pickup schedule,
contact your Environmental Health and Safety (EHS) office to arrange for pickup and final
disposal.[2] Disposal must be conducted through an approved waste disposal plant.[1]

Accidental Release and Spill Protocol

In the event of a spill, immediate and correct action is crucial to prevent contamination and
exposure.

e Step 1: Ensure Safety
o Wearing your full PPE, ensure the area is well-ventilated.[1]

o Step 2: Containment and Cleanup
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o For solid spills, carefully sweep up the material, taking care to avoid creating dust.[1]

o For solutions, absorb the spill with an inert absorbent material.[2]

» Step 3: Collection for Disposal

o Pick up and collect all spilled material and cleanup residues into a suitable, closed
container for disposal.[1][2]

e Step 4: Label and Dispose

o Label the container as hazardous waste containing glycolide and follow the solid waste
disposal procedure outlined above.

Glycolide Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of glycolide waste.
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- 'Hazardous Waste'
- 'Glycolide'
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Store Sealed Container in
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Away from Incompatibles
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Pickup and Final Disposal

Disposal Complete

Click to download full resolution via product page

Caption: Procedural workflow for the safe disposal of glycolide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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